Cas no 1239748-54-9 (1-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-amine dihydrochloride)

• Product Name: 1-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-amine dihydrochloride
• CAS No: 1239748-54-9
• MF: C₁₃H₁₉Cl₂N₅O
• MW: 332.228860139847
• MDL: MFCD28023520
• CID: 3165755
• PubChem ID: 75176136
• Update Time: 2025-06-08

1-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-amine dihydrochloride
• AKOS025392434
• 1-(3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidin-4-amine dihydrochloride
• 1-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidin-4-aminedihydrochloride
• CS-0457455
• 1239748-54-9
• 1-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidin-4-amine;dihydrochloride
• 1-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidin-4-amine dihydrochloride
• BS-3145

• MDL： MFCD28023520
• Inchi： 1S/C13H17N5O.2ClH/c1-9-16-13(19-17-9)11-3-2-6-15-12(11)18-7-4-10(14)5-8-18;;/h2-3,6,10H,4-5,7-8,14H2,1H3;2*1H
• InChI Key： IRZPYWZPSNHPPD-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C(C2=CC=CN=C2N2CCC(CC2)N)=NC(C)=N1

Computed Properties

• Exact Mass: 331.0966656Da
• Monoisotopic Mass: 331.0966656Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-amine dihydrochloride

Introduction to 1-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-amine dihydrochloride (CAS No: 1239748-54-9)

1-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-amine dihydrochloride, identified by its CAS number 1239748-54-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical and biological properties. The presence of a 3-methyl-1,2,4-oxadiazole moiety linked to a pyridine ring and further connected to a piperidine core via an amine group introduces multiple sites for interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

The structural design of 1-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-amine dihydrochloride reflects a deliberate approach to molecular pharmacology, aiming to optimize binding affinity and selectivity. The 3-methyl substituent on the oxadiazole ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability—a critical factor for oral bioavailability. Meanwhile, the pyridine and piperidine moieties are well-known pharmacophores that frequently appear in bioactive molecules due to their ability to engage with various biological receptors and enzymes. The amine group at the 4-position of the piperidine ring provides a hydrogen bond acceptor site, which is crucial for stabilizing interactions with protein targets.

In recent years, there has been growing interest in designing molecules that combine multiple pharmacological features within a single scaffold. The combination of an oxadiazole ring with pyridine and piperidine components in 1-(3-Methyl)-5-(pyridin(2-pyridinyl)piperidin(4-amino)-1-carbonyl)-1H-imidazo[1,5-a][1,2,4]triazole dihydrochloride, as exemplified by related compounds reported in scientific literature, has shown potential in modulating signaling pathways relevant to neurological disorders. Specifically, the oxadiazole core is known for its role in inhibiting enzymes such as carbonic anhydrase and kinases, while the pyridine-piperidine system can interact with G protein-coupled receptors (GPCRs) or ion channels. Such dual-targeting strategies are increasingly favored in drug development due to their ability to produce synergistic effects or reduce side effects associated with single-target inhibition.

Recent studies have highlighted the therapeutic potential of 1-(3-Methyl)-5-(pyridin(2-pyridinyl)piperidin(4-amino)-1-carbonyl)-1H-imidazo[1,5-a][1,2,4]triazole dihydrochloride analogs in addressing conditions such as cognitive impairment and neurodegenerative diseases. For instance, modifications of the oxadiazole ring have been explored to enhance binding affinity for specific enzymes like monoamine oxidase (MAO) or acetylcholinesterase (AChE), which are implicated in disorders like Alzheimer's disease. Similarly, the piperidine moiety has been fine-tuned to improve interactions with muscarinic receptors without causing excessive peripheral side effects. These findings underscore the importance of structural optimization in developing next-generation therapeutics.

The synthesis of 1-(3-Methyl)-5-(pyridin(2-pyridinyl)piperidin(4-amino)-1-carbonyl)-1H-imidazo[1,5-a][1,2,4]triazole dihydrochloride involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions between halogenated precursors and nitrogen-containing bases, followed by cyclization reactions to form the heterocyclic core. The introduction of the hydrochloride salt form enhances solubility and stability, making it more suitable for preclinical studies and formulation development. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed throughout the synthesis process to confirm structural integrity at each stage.

From a computational chemistry perspective, 1239748 CAS NO: 1239748–54–9 related compounds exhibit interesting electronic properties that can be modeled using quantum mechanical methods. Density functional theory (DFT) calculations have been used to predict binding affinities and identify key interactions between these molecules and biological targets. These computational studies not only aid in rationalizing experimental observations but also guide further molecular design by highlighting regions amenable to modification. For example, modifications near the oxadiazole-pyridine junction have been predicted to enhance binding enthalpies without compromising selectivity—a finding that has informed subsequent experimental efforts.

The pharmacokinetic profile of 1239748 CAS NO: 1239748–54–9 derivatives is another critical aspect that has been extensively studied. In vitro assays have demonstrated favorable metabolic stability under physiological conditions, suggesting potential for oral administration. Additionally, preliminary pharmacokinetic studies in animal models indicate moderate bioavailability coupled with reasonable tissue distribution, which are promising indicators for further development into clinical candidates. However, challenges remain regarding potential drug-drug interactions or off-target effects, which need to be thoroughly evaluated before advancing into human trials.

Future directions in research involving this class of compounds may focus on expanding their therapeutic applications beyond neurological disorders. For instance, analogs could be designed targeting inflammatory pathways or metabolic diseases where oxadiazole-containing scaffolds have shown preliminary efficacy. Furthermore, exploring prodrug strategies might address issues related to solubility or bioavailability, paving the way for novel formulations that improve patient compliance.

In conclusion, 1239748 CAS NO: 1239748–54–9 represents an intriguing compound with multiple layers of biological relevance stemming from its unique structural architecture. Its combination of known pharmacophores positions it as a valuable tool for medicinal chemists engaged in hit-to-leader optimization efforts aimed at developing next-generation therapeutics capable of addressing complex diseases effectively while minimizing adverse effects.